Naringinase
Naringinase
Naringinase is a debittering enzyme that is used in the commercial production of citrus juices. It breaks down the compound naringin that gives citrus juices its bitter taste. It is a multienzyme complex which possesses alpha-L-rhamnosidase and beta glucosidase active centers. The E.C. No.(EC 3.2.1.40) of the naringinase and rhamnosidase are the same. First rhamnosidase breaks naringin into prunin and rhamnose. Lastly glucosidase breaks prunin into glucose and naringenin, a flavorless flavanone also found in various citrus. Naringinases are used to enhance the aroma, since they hydrolyze the aglycone moiety of glycosylated secondary metabolites of grapes, and ultimately release the aglycone moiety
Brand Name:
Vulcanchem
CAS No.:
9068-31-9
VCID:
VC0218385
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Molecular Formula:
NULL
Molecular Weight:
0
Naringinase
CAS No.: 9068-31-9
Main Products
VCID: VC0218385
Molecular Formula: NULL
Molecular Weight: 0
| CAS No. | 9068-31-9 |
|---|---|
| Product Name | Naringinase |
| Molecular Formula | NULL |
| Molecular Weight | 0 |
| Description | Naringinase is a debittering enzyme that is used in the commercial production of citrus juices. It breaks down the compound naringin that gives citrus juices its bitter taste. It is a multienzyme complex which possesses alpha-L-rhamnosidase and beta glucosidase active centers. The E.C. No.(EC 3.2.1.40) of the naringinase and rhamnosidase are the same. First rhamnosidase breaks naringin into prunin and rhamnose. Lastly glucosidase breaks prunin into glucose and naringenin, a flavorless flavanone also found in various citrus. Naringinases are used to enhance the aroma, since they hydrolyze the aglycone moiety of glycosylated secondary metabolites of grapes, and ultimately release the aglycone moiety |
| Synonyms | NARINGINASE;naringinase from penicillium decumbens;naringinasefrompencilliumspecies;NARINGINASE, FROM PENICILIUM SP.;alpha-L-Naringinase |
| Reference | Puri M, Banerjee UC. Production, purification, and characterization of the debittering enzyme naringinase. Biotechnol Adv. 2000 May;18(3):207-17. doi: 10.1016/s0734-9750(00)00034-3. PMID: 14538108. |
| Last Modified | Aug 20 2021 |
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